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Compound of Interest

Compound Name:
6-Hydroxyflavone-beta-D-

glucoside

Cat. No.: B600484 Get Quote

An analytical standard is a highly purified and well-characterized compound used as a

reference in analytical chemistry. It is crucial for ensuring the accuracy and reliability of

qualitative and quantitative analyses. For researchers, scientists, and drug development

professionals, having access to detailed application notes and protocols for analytical

standards is essential for method development, validation, and routine quality control.

This document provides comprehensive information on the analytical standards for 6-
Hydroxyflavone-beta-D-glucoside, a naturally occurring flavonoid glycoside with potential

applications in pharmacology and phytochemistry.[1][2][3]

Physicochemical Properties
6-Hydroxyflavone-beta-D-glucoside is a flavonoid glycoside found in various plant species.

[1][2][3] Its chemical and physical properties are summarized in the table below.
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Property Value Source

Molecular Formula C₂₁H₂₀O₈ [2][3][4]

Molecular Weight 400.38 g/mol [1][2][3]

CAS Number 128401-92-3 [2][4]

Appearance Powder [1][3]

Purity ≥95% [1][3][5]

IUPAC Name

2-phenyl-6-

[(2S,3R,4S,5S,6R)-3,4,5-

trihydroxy-6-

(hydroxymethyl)oxan-2-

yl]oxychromen-4-one

[4]

SMILES

C1=CC=C(C=C1)C2=CC(=O)

C3=C(O2)C=CC(=C3)O[C@H]

4--INVALID-LINK--

CO)O)O">C@@HO

[2][4]

Storage 2°C - 8°C [2]

Spectroscopic Data
Spectroscopic data is vital for the structural elucidation and confirmation of 6-Hydroxyflavone-
beta-D-glucoside.

Mass Spectrometry (MS)
Mass spectrometry provides information about the mass-to-charge ratio of ions, which helps in

determining the molecular weight and fragmentation pattern of the compound.
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Parameter Value

Instrument Type IT/ion trap

Spectrum Type MS2

Precursor Type [M+H]⁺

Precursor m/z 401.1231

m/z Top Peak 239.4

m/z 2nd Highest 281.2

Data sourced from PubChem CID 20769154.[4]

Infrared (IR) Spectroscopy
Infrared spectroscopy is used to identify the functional groups present in a molecule.

Parameter Description

Technique KBr pellet

Source of Spectrum Forensic Spectral Research

Data sourced from PubChem CID 20769154.[4]

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹³C NMR spectral data for 6-Hydroxyflavone-beta-D-glucoside is available and can be used

for detailed structural analysis.[4]

Biological Activity and Signaling Pathways
6-Hydroxyflavone-beta-D-glucoside is a flavonoid glycoside with known antioxidant

properties.[1][2] Flavonoids, in general, are recognized for a variety of biological activities,

including anti-inflammatory, antimicrobial, and antimutagenic effects.[6][7] The primary mode of

action for 6-Hydroxyflavone-beta-D-glucoside involves the modulation of biochemical

pathways associated with antioxidant defense by interacting with cellular signaling mechanisms
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that regulate oxidative stress.[1][2][3] This can involve scavenging free radicals and reducing

oxidative damage in biological systems.[2]

Proposed Antioxidant Signaling Pathway of 6-Hydroxyflavone-beta-D-glucoside
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Caption: Proposed antioxidant mechanism of 6-Hydroxyflavone-beta-D-glucoside.
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Experimental Protocols
Quality Control Workflow
The following diagram illustrates a typical workflow for the quality control analysis of a 6-
Hydroxyflavone-beta-D-glucoside analytical standard.

Quality Control Workflow for 6-Hydroxyflavone-beta-D-glucoside
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Caption: General workflow for quality control of 6-Hydroxyflavone-beta-D-glucoside.

High-Performance Liquid Chromatography (HPLC)
Method for Purity Analysis
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This protocol provides a general method for the determination of the purity of 6-
Hydroxyflavone-beta-D-glucoside by HPLC. This is a representative method and may

require optimization for specific instrumentation and applications.

1. Instrumentation and Materials

High-Performance Liquid Chromatography (HPLC) system with a Diode Array Detector

(DAD) or UV detector.

Analytical column: C18 column (e.g., 250 mm x 4.6 mm, 5 µm).

Mobile Phase A: 0.1% Formic acid in Water.

Mobile Phase B: Acetonitrile.

Standard: 6-Hydroxyflavone-beta-D-glucoside analytical standard.

Solvent for sample and standard preparation: Methanol or a mixture of Methanol and water.

2. Chromatographic Conditions
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Parameter Condition

Column C18, 250 mm x 4.6 mm, 5 µm

Mobile Phase
Gradient elution with Mobile Phase A and Mobile

Phase B

Gradient Program Time (min)

0

25

30

35

36

45

Flow Rate 1.0 mL/min

Column Temperature 30°C

Detection Wavelength 280 nm and 330 nm (or scan for λmax)

Injection Volume 10 µL

3. Preparation of Solutions

Standard Solution: Accurately weigh about 5 mg of 6-Hydroxyflavone-beta-D-glucoside
standard and dissolve it in 10 mL of methanol to obtain a concentration of 0.5 mg/mL.

Sample Solution: Prepare the sample solution in the same manner as the standard solution.

4. Procedure

Equilibrate the HPLC system with the initial mobile phase composition for at least 30

minutes.

Inject a blank (methanol) to ensure the baseline is stable.
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Inject the standard solution and record the chromatogram.

Inject the sample solution and record the chromatogram.

After the analysis, wash the column with a high percentage of organic solvent and then store

it in an appropriate solvent.

5. Data Analysis

Determine the retention time of the main peak in the standard chromatogram.

Identify the corresponding peak in the sample chromatogram.

Calculate the purity of the sample using the area normalization method:

Purity (%) = (Area of the main peak / Total area of all peaks) x 100

Sample Handling and Storage
Handling: Wear appropriate personal protective equipment (PPE), including gloves and

safety glasses, when handling the standard. Avoid inhalation of the powder and contact with

skin and eyes.

Storage: Store the analytical standard in a tightly sealed container in a refrigerator at 2°C to

8°C.[2] Protect from light and moisture. Before use, allow the container to come to room

temperature to prevent condensation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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